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Compound of Interest

Compound Name: 4-Bromo-2,5-dimethylaniline

Cat. No.: B189024 Get Quote

Application Notes and Protocols for 4-Bromo-
2,5-dimethylaniline
For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed procedures for the safe handling and storage of 4-
Bromo-2,5-dimethylaniline (CAS: 30273-40-6). The information is compiled from available

safety data sheets and general safety guidelines for aromatic amines and halogenated

compounds.

Safety Data Summary
The following table summarizes the key safety and physical property data available for 4-
Bromo-2,5-dimethylaniline. It is important to note that a complete, detailed Safety Data Sheet

(SDS) with all quantitative toxicological data is not readily available. The information presented

is based on existing, limited SDS and chemical database information.
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Property Value Reference

GHS Pictogram GHS07 (Exclamation Mark) [1][2]

GHS Signal Word Warning [1][2]

GHS Hazard Statements H302: Harmful if swallowed [1][2][3]

GHS Precautionary

Statements

P264, P270, P301+P312,

P330, P501
[1]

Molecular Formula C₈H₁₀BrN [3]

Molecular Weight 200.08 g/mol [3]

Physical Form Solid [1]

Melting Point 96 °C [4]

Boiling Point 258.9±35.0 °C (Predicted) [4]

Storage Temperature
Room temperature, in a dark,

inert atmosphere
[1][4]

Storage Class 11 - Combustible Solids [2]

Experimental Protocols
Personal Protective Equipment (PPE)
Proper PPE is mandatory when handling 4-Bromo-2,5-dimethylaniline to minimize exposure.

Gloves: Chemical-resistant gloves (e.g., nitrile rubber) must be worn. Inspect gloves for any

signs of degradation or puncture before use.

Eye Protection: Safety glasses with side shields or chemical safety goggles are required.

Lab Coat: A standard laboratory coat must be worn and kept fastened.

Respiratory Protection: If there is a risk of generating dust or aerosols, a NIOSH-approved

respirator should be used in a well-ventilated area or a fume hood.
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Handling Procedures
4-Bromo-2,5-dimethylaniline is harmful if swallowed and should be handled with care.

Aromatic amines, as a class, can be toxic and may be absorbed through the skin.

Engineering Controls: All handling of solid 4-Bromo-2,5-dimethylaniline should be

conducted in a certified chemical fume hood to avoid inhalation of dust.

Weighing: When weighing the solid, use a balance inside the fume hood or in a ventilated

enclosure.

Spill Management:

In case of a small spill, carefully sweep up the solid material, avoiding dust generation.

Place the spilled material into a sealed, labeled container for proper waste disposal.

Clean the spill area with a suitable solvent and then wash with soap and water.

Hygiene: Wash hands thoroughly with soap and water after handling, even if gloves were

worn. Do not eat, drink, or smoke in the laboratory.

Storage Procedures
Proper storage is crucial to maintain the integrity of 4-Bromo-2,5-dimethylaniline and to

ensure safety.

Container: Store in a tightly sealed, light-resistant container.

Atmosphere: Store under an inert atmosphere (e.g., argon or nitrogen) in a dark place to

prevent degradation.[1][4]

Location: Keep in a cool, dry, and well-ventilated area.

Incompatibilities: Store away from strong oxidizing agents, strong acids, and strong bases.[5]

While specific incompatibility data for this compound is limited, aromatic amines are

generally incompatible with these substances.
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Disposal Procedures
Dispose of 4-Bromo-2,5-dimethylaniline and any contaminated materials in accordance with

all applicable federal, state, and local regulations.

Waste Container: Collect waste in a designated, properly labeled, and sealed container.

Disposal Route: The recommended disposal method is to send the chemical waste to a

licensed hazardous waste disposal facility. Do not dispose of it down the drain or in the

general trash.

Logical Workflow for Safe Handling and Storage
The following diagram illustrates the logical workflow for the safe handling and storage of 4-
Bromo-2,5-dimethylaniline.
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Safe Handling and Storage of 4-Bromo-2,5-dimethylaniline

Preparation

Handling

Post-Handling

Storage

Assess Risks & Review SDS

Select Appropriate PPE
(Gloves, Goggles, Lab Coat, Respirator)

Prepare Fume Hood & Spill Kit

Weigh Chemical in Fume Hood

Proceed to Handling

Perform Experiment

Decontaminate Work Area & Equipment

Experiment Complete

Segregate & Label Hazardous Waste

Remove PPE Correctly

Wash Hands Thoroughly

Store in Tightly Sealed,
Light-Resistant Container

End of Procedure
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Safe Handling and Storage Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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